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Compound of Interest

Compound Name: CM-10-18

Cat. No.: B12383421 Get Quote

Application Notes and Protocols for CM-10-18
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of CM-
10-18, an iminosugar α-glucosidase inhibitor with potent antiviral activity. The information is

intended to guide researchers in the consistent and accurate preparation of this compound for

in vitro and in vivo experiments.

Compound Information
CM-10-18 is a potent inhibitor of endoplasmic reticulum (ER) α-glucosidases I and II. By

inhibiting these enzymes, CM-10-18 disrupts the proper folding of viral glycoproteins, leading to

their degradation and a reduction in the secretion of infectious viral particles. This mechanism

of action makes it a promising broad-spectrum antiviral agent against numerous enveloped

viruses.
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Property Value

IUPAC Name
(2R,3R,4R,5S)-1-(7-ethyl-7-hydroxynonyl)-2-

(hydroxymethyl)-3,4,5-piperidinetriol

Molecular Formula C₁₇H₃₅NO₅

Molecular Weight 333.47 g/mol

CAS Number 1159614-57-9

Solubility
Specific quantitative solubility data for CM-10-18 in common laboratory solvents is not widely

published. However, based on its chemical structure, which includes a hydrophilic iminosugar

head and a long hydrophobic alkyl chain, it is predicted to be soluble in organic solvents.

Solvent Predicted Solubility Notes

DMSO Soluble
Recommended for high-

concentration stock solutions.

Ethanol Soluble
May be used for intermediate

stock solutions.

Water Sparingly Soluble
Solubility in aqueous solutions

is expected to be low.

PBS (pH 7.4) Sparingly Soluble
Similar to water, solubility is

likely limited.

Note: It is strongly recommended to perform a small-scale solubility test before preparing a

large volume of stock solution.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CM-10-18 in dimethyl

sulfoxide (DMSO).
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Materials:

CM-10-18 powder

Anhydrous DMSO

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Optional: Water bath or heat block

Procedure:

Calculate the required mass of CM-10-18:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 333.47 g/mol * 1000 mg/g = 3.3347 mg

Weighing the compound:

Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh out approximately 3.33 mg of CM-10-18 powder into the tube. Record the

exact weight.

Dissolving the compound:

Add the appropriate volume of anhydrous DMSO to the tube containing the CM-10-18
powder. For example, if you weighed exactly 3.33 mg, add 1.0 mL of DMSO.

Cap the tube securely.
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Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, you may gently warm the solution to 37°C in a

water bath or on a heat block and vortex again.

Storage:

Once the compound is completely dissolved, the stock solution is ready for use.

For short-term storage (1-2 weeks), store the solution at 4°C, protected from light.

For long-term storage, aliquot the stock solution into smaller volumes in amber vials or

tubes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

Preparation of Working Solutions
Working solutions for cell-based assays or other experiments should be prepared by diluting

the high-concentration stock solution in the appropriate cell culture medium or buffer

immediately before use.

Important Considerations:

The final concentration of DMSO in the working solution should be kept low (typically ≤ 0.5%)

to avoid solvent-induced toxicity.

Always include a vehicle control (medium or buffer with the same final concentration of

DMSO as the test samples) in your experiments.
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Experimental workflow for CM-10-18 solution preparation.
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Mechanism of action of CM-10-18 in viral glycoprotein processing.

To cite this document: BenchChem. [preparing CM-10-18 stock solutions for experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12383421#preparing-cm-10-18-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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